Cas no 461458-88-8 (4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide)

• Product Name: 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide
• CAS No: 461458-88-8
• MF: C₁₈H₂₀FN₃OS
• MW: 345.434306144714
• CID: 6340536
• PubChem ID: 859050
• Update Time: 2025-06-27

4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide
• AKOS000663579
• SMR000519131
• MLS001211784
• HMS2823M15
• AB00001199-01
• 461458-88-8
• F1540-0016
• 4-(2-Fluoro-phenyl)-piperazine-1-carbothioic acid (2-methoxy-phenyl)-amide
• CHEMBL1301678
• Oprea1_480547

• Inchi： 1S/C18H20FN3OS/c1-23-17-9-5-3-7-15(17)20-18(24)22-12-10-21(11-13-22)16-8-4-2-6-14(16)19/h2-9H,10-13H2,1H3,(H,20,24)
• InChI Key： BUUULQGGGHBRDN-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1OC)N1CCN(C2C=CC=CC=2F)CC1

Computed Properties

• Exact Mass: 345.13111161g/mol
• Monoisotopic Mass: 345.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8Ų

Additional information on 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide

Introduction to 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide (CAS No. 461458-88-8)

4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 461458-88-8, belongs to the piperazine class of chemicals, which are widely recognized for their role in medicinal chemistry. The presence of both fluorine and methoxy substituents in its aromatic rings introduces distinct electronic and steric effects, making it a promising candidate for further exploration in drug development.

The molecular structure of 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide consists of a piperazine core linked to two aromatic rings: a 2-fluorophenyl group and a 2-methoxyphenyl group. The sulfur atom in the carbothioamide moiety further enhances its complexity, offering potential for diverse chemical modifications. This structural arrangement not only contributes to its unique physicochemical properties but also opens up avenues for its application in various therapeutic areas.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those with fluorine and methoxy substituents. These substituents are known to modulate the binding affinity and selectivity of compounds towards biological targets. For instance, the fluorine atom can enhance metabolic stability while the methoxy group can influence solubility and bioavailability. Such features make 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The versatility of its structure allows for further functionalization, enabling chemists to tailor its properties for specific biological activities. Researchers have been particularly interested in its potential as a precursor for developing drugs targeting neurological disorders, given the well-documented role of piperazine derivatives in modulating neurotransmitter systems.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic profiles of drugs. For example, fluoroaromatics often exhibit improved binding affinity to protein targets, leading to enhanced therapeutic efficacy. In the case of 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide, the fluorine atom is strategically positioned to interact with biological targets, making it a valuable candidate for drug discovery efforts.

The methoxy group in this compound also plays a crucial role in its pharmacological behavior. Methoxy-substituted aromatic compounds are known to exhibit improved solubility and bioavailability, which are critical factors for drug development. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. These features make 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide a promising candidate for developing drugs with optimized pharmacokinetic properties.

Current research efforts are focused on exploring the therapeutic potential of 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide in several disease areas. One area of particular interest is neurology, where piperazine derivatives have shown promise as treatments for conditions such as depression and anxiety disorders. The unique structural features of this compound suggest that it may interact with neurotransmitter receptors in a manner that could lead to novel therapeutic effects.

In addition to neurology, researchers are also investigating the potential applications of this compound in other therapeutic areas, including oncology and inflammation-related diseases. The ability to modify its structure further allows for customization based on specific biological targets, making it a versatile tool for drug development. The growing body of evidence supporting the use of fluorinated and methoxy-substituted compounds in medicinal chemistry underscores the importance of exploring derivatives like 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide.

The synthesis and characterization of this compound have been subjects of considerable interest among synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the final product. These efforts underscore the commitment to precision and quality that is essential in pharmaceutical research.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. 4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide represents a significant step forward in this direction, offering a promising scaffold for developing next-generation therapeutics. Its unique combination of structural features makes it an ideal candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.

In conclusion,4-(2-fluorophenyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide (CAS No. 461458-88-8) is a structurally complex and pharmacologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorine and methoxy substituents, along with its piperazine core, makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts across multiple therapeutic areas.